Cas no 128869-45-4 (2,4,6-TRIMETHYL-BETA-NITROSTYRENE)

2,4,6-TRIMETHYL-BETA-NITROSTYRENE structure
128869-45-4 structure
Product Name:2,4,6-TRIMETHYL-BETA-NITROSTYRENE
CAS No:128869-45-4
MF:C11H13NO2
MW:191.226423025131
CID:1224261
PubChem ID:589010
Update Time:2025-04-20

2,4,6-TRIMETHYL-BETA-NITROSTYRENE Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-TRIMETHYL-BETA-NITROSTYRENE
    • 2,4,6-TRIMETHYL-β-NITROSTYRENE
    • 2,3-DIMETHOXY-BENZAMIDINE HCL
    • 2,4,6-TRIMETHYL-BETA-NITROSTYRENE, >95%
    • 1,3,5-trimethyl-2-(2-nitroethenyl)benzene
    • AKOS017433987
    • 128869-45-4
    • Inchi: 1S/C11H13NO2/c1-8-6-9(2)11(10(3)7-8)4-5-12(13)14/h4-7H,1-3H3
    • InChI Key: AFHLPYVSGULXDW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C=CC1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 3.38240
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